N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide

• IUPAC Name: N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C13H13BrN2O/c1-16(13(17)12-3-2-8-15-12)9-10-4-6-11(14)7-5-10/h2-8,15H,9H2,1H3
• InChI Key: AYUWFTMDBRIRKF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)Br)C(=O)C2=CC=CN2
• Molecular Formula: C13H13BrN2O
• Molecular Weight: 293.16 g/mol

Description

N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide, also known as BML-210, is a chemical compound that belongs to the pyrrole class of organic compounds. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide is not well understood. However, studies have suggested that N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide can inhibit the activation of nuclear factor-kappa B (NF-κB) signaling pathway, which is a critical regulator of inflammation and immune response. N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide can also inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide has been shown to have various biochemical and physiological effects. Studies have shown that N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide can reduce the production of reactive oxygen species (ROS) and nitric oxide (NO) in LPS-stimulated macrophages, which are known to be involved in the pathogenesis of various diseases. N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide can also inhibit the migration of cancer cells and induce apoptosis in cancer cells. Additionally, N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide in lab experiments is its ability to inhibit the production of pro-inflammatory cytokines without affecting the viability of cells. This allows researchers to study the effects of inflammation on various cellular processes without the confounding effects of cell death. However, one of the limitations of using N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide is its low solubility in water, which can make it challenging to use in aqueous-based experiments.

Future Directions

There are several future directions for the research on N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide. One of the significant future directions is to study the potential therapeutic applications of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide in various diseases such as cancer, inflammation, and neurodegenerative disorders. Another future direction is to investigate the mechanism of action of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide in more detail to understand its effects on various cellular processes. Additionally, future studies can focus on improving the solubility of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide to make it more suitable for aqueous-based experiments.
Conclusion
In conclusion, N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The synthesis of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide involves the reaction of 4-bromobenzylamine with 1-methyl-1H-pyrrole-2-carboxylic acid in the presence of a coupling agent. N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide has been studied for its anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. The mechanism of action of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide is not well understood, but it is thought to involve the inhibition of NF-κB signaling pathway and COX-2 enzyme. N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide has various biochemical and physiological effects and can be used in lab experiments to study the effects of inflammation on various cellular processes. There are several future directions for the research on N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide, including studying its potential therapeutic applications in various diseases and improving its solubility for aqueous-based experiments.

Synthesis Methods

The synthesis of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide involves the reaction of 4-bromobenzylamine with 1-methyl-1H-pyrrole-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is purified using column chromatography to obtain pure N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide.

Scientific Research Applications

N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. One of the significant research applications of N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide is its anti-inflammatory properties. Studies have shown that N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide can inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that N-[(4-bromophenyl)methyl]-N-methyl-1H-pyrrole-2-carboxamide can be a potential therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.